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Compound of Interest

Compound Name: Busan 40

Cat. No.: B165887

Introduction

Busan 40, with its active ingredient Metam-Potassium (Potassium N-methyldithiocarbamate),
is a broad-spectrum biocide with known fungicidal and insecticidal properties.[1] These
characteristics suggest its potential as a wood preservative. This document provides a detailed
protocol for researchers and scientists to systematically evaluate the efficacy of Busan 40 in
protecting wood from decay fungi and wood-boring insects.

The protocols outlined below are based on established standards from the American Wood
Protection Association (AWPA) and other relevant international bodies to ensure robust and
reproducible results.[1][2][3][4]

Objective

The primary objective of this protocol is to provide a standardized framework for testing the
efficacy of Busan 40 as a wood preservative against common wood-destroying organisms.
This includes determining the toxic thresholds of Busan 40 against selected fungi and its
effectiveness as a repellent or toxicant to subterranean termites.

Materials and Reagents

e Busan 40: Technical grade.
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» Wood Species: Southern Yellow Pine (Pinus spp.) or another susceptible sapwood, free of
knots, stains, and decay.

e Test Fungi:

o Brown-rot fungus: Gloeophyllum trabeum (ATCC 11539)

o White-rot fungus: Trametes versicolor (ATCC 42462)
o Test Insects: Subterranean termites: Reticulitermes flavipes or a locally prevalent species.
» Reagents: Acetone, distilled water, malt extract agar, soil, feeder strips.

« Equipment: Autoclave, incubator, analytical balance, vacuum-pressure impregnation
apparatus, fume hood, conditioning room, testing jars/containers.

Experimental Workflows
General Experimental Workflow

The overall process for evaluating the efficacy of Busan 40 as a wood preservative involves
several key stages, from wood sample preparation to data analysis.
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Caption: General workflow for testing Busan 40 efficacy.

Fungal Efficacy Testing Workflow (Based on AWPA E10
Soil-Block Culture Test)

This workflow details the specific steps for assessing the fungicidal properties of Busan 40.
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Caption: Workflow for the AWPA E10 soil-block culture test.
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Detailed Experimental Protocols
Wood Sample Preparation

e Prepare wood blocks of 19 mm x 19 mm x 19 mm from sound sapwood.
» Number each block for identification.

» Condition the blocks to a constant weight in a conditioning room at 23 +2 °C and 65+ 5 %
relative humidity.

o Record the initial conditioned weight of each block.

Preparation of Busan 40 Treating Solutions

o Prepare a series of treating solutions of Busan 40 in a suitable solvent (e.g., acetone or
water, depending on the formulation).

o Concentrations should be chosen to create a range of preservative retentions in the wood
blocks that will bracket the expected toxic threshold.

e Include a solvent-only control group.

Treatment of Wood Blocks

» Place the wood blocks in a beaker and submerge them in the treating solution.

o Use a vacuum-pressure impregnation apparatus. Apply a vacuum of at least 85 kPa for 30
minutes, followed by a pressure of 700 kPa for 60 minutes.

o After treatment, lightly wipe the blocks to remove excess surface solution and weigh them
immediately to determine the gross absorption.

o Calculate the retention of Busan 40 in each block in kilograms per cubic meter ( kg/m 3).

Post-Treatment Conditioning and Leaching

o After treatment, air-dry the blocks in a fume hood for a period appropriate for the solvent
used.
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» For testing the permanence of the preservative, a leaching procedure according to AWPA
Standard E11 should be conducted on a subset of the treated blocks.[3] This involves cycles
of vacuum impregnation with distilled water and soaking.

Fungal Efficacy Testing (AWPA E10 Soil-Block Culture
Test)[1][3]

» Preparation of Test Jars:

o

Add 200 g of sieved, moist soil to each test jar.

[¢]

Place a feeder strip of the same wood species on the soil.

o

Autoclave the jars to sterilize the contents.

o

Inoculate the feeder strips with the test fungi.

o

Incubate the jars until the feeder strips are well-colonized by the mycelium.

o Exposure of Wood Blocks:
o Place the conditioned, treated wood blocks onto the colonized feeder strips in the test jars.
o Include untreated control blocks and solvent-treated control blocks.

e Incubation:
o Incubate the jars at 27 + 1 °C and 80 = 5 % relative humidity for 12 weeks.

o Evaluation:

o After incubation, remove the blocks from the jars and carefully clean off any adhering
mycelium.

o Condition the blocks to a constant weight and record the final weight.

o Calculate the percentage of mass loss for each block.
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o The toxic threshold is the lowest preservative retention at which the average mass loss is
less than 2%.

Termite Resistance Testing (AWPA E1 Standard Method)
[4]

o Test Setup:

o Use a standardized test container with a known number of termites (e.g., 1 gram or
approximately 400 workers).

o Place a treated wood block in the container.
o Include untreated and solvent-treated control blocks.
e |ncubation:

o Incubate the containers in the dark at 26 = 1 °C and 85 = 5 % relative humidity for 28
days.

e Evaluation:

o At the end of the test period, visually rate the wood blocks for termite attack using the
AWPA rating scale (10 = sound, 9 = slight attack, etc., down to 0 = failure).

o Determine the mortality of the termites in each container.
Data Presentation
Quantitative data should be summarized in the following tables for clear comparison.

Table 1: Fungal Efficacy Data (AWPA E10)
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BENCHE

Busan 40
. Number of Mean Mass Standard
Retention ( Test Fungus . o
Replicates Loss (%) Deviation
kg/m 3)
0 (Untreated
G. trabeum 10
Control)
0 (Solvent
G. trabeum 10
Control)
X1 G. trabeum 10
X2 G. trabeum 10
X3 G. trabeum 10
0 (Untreated )
T. versicolor 10
Control)
0 (Solvent ]
T. versicolor 10
Control)
Y1 T. versicolor 10
Y2 T. versicolor 10
Y3 T. versicolor 10
Table 2: Termite Resistance Data (AWPA E1)
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Busan 40 .
. Number of Mean Wood Standard Mean Termite
Retention ( . . Lo .
Replicates Rating (0-10) Deviation Mortality (%)
kg/m 3)
0 (Untreated .
Control)
0 (Solvent 5
Control)
Z1 5
Z>2 5
Z3 5
Conclusion

This protocol provides a comprehensive framework for the systematic evaluation of Busan 40
as a wood preservative. Adherence to these standardized methods will yield reliable data on its
efficacy against common wood-destroying fungi and insects, which is essential for its potential
registration and commercial use in wood protection applications. The visualization of workflows
and structured data presentation will aid in the clear communication of the experimental design
and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Efficacy Testing of
Busan 40 as a Wood Preservative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165887#protocol-for-testing-the-efficacy-of-busan-40-
as-a-wood-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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